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Compound of Interest

Compound Name: 1,1-Dimethoxyoctane

Cat. No.: B154995

An In-depth Technical Guide to the Safe Handling of 1,1-Dimethoxyoctane in a Laboratory
Setting

Introduction

1,1-Dimethoxyoctane (CAS No. 10022-28-3), also known as octanal dimethyl acetal, is an
acetal used as a fragrance and flavoring agent, often found in perfume and food compositions.
[1][2] While it is utilized in various industries, its handling in a research and development
environment necessitates a thorough understanding of its potential hazards and the
implementation of rigorous safety protocols. This guide provides a comprehensive overview for
researchers, scientists, and drug development professionals on the safe handling, storage, and
disposal of 1,1-Dimethoxyoctane in a laboratory setting.

Hazard Identification and Classification

1,1-Dimethoxyoctane is a colorless liquid with a characteristic green, woody, or citrusy odor.
[1][2] According to some sources, it is classified as a hazardous substance that causes skin
irritation (H315), may cause an allergic skin reaction (H317), and causes serious eye irritation
(H319).[3] It is also noted as being toxic to aquatic life with long-lasting effects (H411).[3]
However, it is important to note a discrepancy in available data, as aggregated GHS
information from 1,538 reports to the ECHA C&L Inventory indicates that 98.2% of these
reports did not classify the chemical as meeting GHS hazard criteria.[1]
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Analogous compounds, such as 1,1-Dimethoxyethane, are classified as highly flammable
liquids and vapors.[4][5] Vapors of similar chemicals are known to be heavier than air and may
form explosive mixtures with air, with a risk of flashing back to an ignition source.[4][6]

Potential Health Effects:
o Skin Contact: Can cause skin irritation and may lead to an allergic skin reaction.[3]
o Eye Contact: Causes serious eye irritation.[3]

 Inhalation: While specific data for 1,1-Dimethoxyoctane is limited, inhalation of vapors from
similar acetals may cause dizziness or asphyxiation, particularly in confined areas.[7]

Physical and Chemical Properties

A summary of the key quantitative data for 1,1-Dimethoxyoctane is presented below. This
data is essential for conducting risk assessments and designing appropriate experimental and
storage conditions.
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Property Value Source(s)
Molecular Formula C10H2202 [1112]
Molecular Weight 174.28 g/mol [1][2]
Appearance Colorless liquid [11[2]

Odor Green, woody, citrusy [1112]
Boiling Point 185 - 207 °C (at 760 mm Hg) [1][2]
Density 0.841 - 0.851 g/mL (at 25 °C) [1112]

Flash Point 194 °F (90 °C) [2]

Vapor Pressure

12.52 Pa (at 24 °C)

[2]

Water Solubility

Very slightly soluble; 210.5
mg/L (at 24 °C)

[1](2]

logP (Octanol/Water Partition

Coefficient)

3.17 - 3.854

[1](2]

Refractive Index

1.410 - 1.420 (at 20 °C)

[1](2]

Experimental Protocols: Safe Handling and Storage

Adherence to strict protocols is mandatory to ensure safety when working with 1,1-

Dimethoxyoctane.

Engineering Controls

o Ventilation: All handling of 1,1-Dimethoxyoctane should be conducted in a well-ventilated

area.[6] Where possible, enclose operations and use local exhaust ventilation (e.g., a

chemical fume hood) at the site of chemical release to minimize exposure.[6]

« Ignition Sources: Prohibit all sources of ignition, such as smoking and open flames, in areas

where the chemical is used, handled, or stored.[5][6]

e Equipment: Use only non-sparking tools and explosion-proof electrical and ventilating

equipment.[4][5] All metal containers and transfer equipment must be grounded and bonded
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to prevent static discharge.[4][6]

Personal Protective Equipment (PPE)

The appropriate PPE must be worn at all times when handling 1,1-Dimethoxyoctane. OSHA

1910.132 mandates that employers determine the correct PPE for each hazard.[6]

PPE Type

Specification

Rationale

Eye/Face Protection

Indirect-vent, impact and
splash-resistant goggles. A
face shield should be worn
with goggles for tasks with a
high splash risk.[6]

To protect against serious eye

irritation from splashes.[3]

Hand Protection

Solvent-resistant gloves.
Consult the manufacturer's
recommendations for the most

protective material.[6]

To prevent skin contact, which
can cause irritation and allergic

reactions.[3][6]

Body Protection

Protective work clothing, such
as a lab coat. For larger
quantities or splash risks,
chemical-resistant suits or
aprons should be used.[5][6]

To prevent skin contamination.
Contaminated clothing should
be removed immediately and
laundered by trained
individuals.[6]

Respiratory Protection

If ventilation is inadequate or
overexposure is possible, a
MSHA/NIOSH-approved

respirator should be used.[6]

To prevent inhalation of

vapors.[6]

Storage

o Store in tightly closed containers in a cool, dry, and well-ventilated area.[6][3]

o Keep away from heat, sparks, and open flames.[8]

e The substance is incompatible with oxidizing agents (e.g., perchlorates, peroxides), strong

acids (e.g., hydrochloric, sulfuric), and isocyanates.[6] Store separately from these materials.
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It is recommended to store under an inert atmosphere.[4]

Visualization of Safe Handling Workflow

The following diagram outlines the logical workflow for safely handling 1,1-Dimethoxyoctane

in a laboratory environment.

Click to download full resolution via product page

Caption: Workflow for handling 1,1-Dimethoxyoctane.

Emergency Protocols

Emergency facilities, including an eye wash fountain and an emergency shower, must be

immediately accessible in the work area.[6]

First Aid

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing
contact lenses if present. Seek medical attention.[4]

Skin Contact: Immediately wash or shower to remove the chemical.[6] Take off all
contaminated clothing and rinse the skin with water.[4][5]

Inhalation: Move the person to fresh air. If feeling unwell, call a poison center or doctor.[5]

Ingestion: If swallowed, make the victim drink water (two glasses at most). Consult a doctor if
feeling unwell.[4]

Spill Response
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o Evacuate all non-essential personnel from the spill area.[6]
e Remove all sources of ignition.[6]
e Ensure adequate ventilation.[9]

o Wearing appropriate PPE, cover the spill with a non-combustible absorbent material such as
dry lime, sand, or soda ash.[6]

o Collect the absorbed material using non-sparking tools and place it in a covered container for
disposal.[6][10]

o Ventilate and wash the spill area thoroughly after cleanup is complete.[6]

e Spilled material may need to be disposed of as hazardous waste.[6]

Fire Fighting

o Extinguishing Media: Use dry chemical, COz, water spray, or alcohol-resistant foam.[5][6]

e Hazards: Poisonous gases are produced in a fire.[6] Containers may explode when heated.
[6] Vapors can travel to an ignition source and flash back.[6]

o Procedure: Firefighters must wear self-contained breathing apparatus (SCBA) and full
protective clothing.[5] Use water spray to keep fire-exposed containers cool.[6]

Disposal Considerations

Dispose of 1,1-Dimethoxyoctane and its containers in accordance with all applicable federal,
state, and local environmental regulations. It may be necessary to dispose of the substance as
a hazardous waste.[6] Contact your state's Department of Environmental Protection (DEP) or
the regional EPA office for specific guidance.[6] Uncleaned containers should be handled with
the same precautions as the product itself.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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